Cas no 1016744-62-9 ((3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine)

• Product Name: (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine
• CAS No: 1016744-62-9
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• MDL: MFCD09803824
• CID: 5054298
• PubChem ID: 24689051
• Update Time: 2025-08-05

(3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methanesulfonylphenyl)(4-methoxyphenyl)methanamine
• NE40252
• (4-methoxyphenyl)-(3-methylsulfonylphenyl)methanamine
• (4-Methoxyphenyl)(3-(methylsulfonyl)phenyl)methanamine
• Z1269638578
• (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine

• MDL： MFCD09803824
• Inchi： 1S/C15H17NO3S/c1-19-13-8-6-11(7-9-13)15(16)12-4-3-5-14(10-12)20(2,17)18/h3-10,15H,16H2,1-2H3
• InChI Key： BESRJIYSMCRWFS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C(C1C=CC(=CC=1)OC)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine

Introduction to (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine, with the CAS number 1016744-62-9, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, recent research findings, and future prospects.

The molecular structure of (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine is characterized by the presence of two distinct aromatic rings connected by a methanamine group. The 3-methanesulfonylphenyl moiety introduces a sulfonyl group, which is known for its ability to enhance binding affinity in drug design. On the other hand, the 4-methoxyphenyl group contributes to the compound's solubility and metabolic stability, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel pharmacophores that can interact with biological targets in a highly specific manner. The combination of the sulfonyl and methoxy groups in (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine makes it an attractive scaffold for designing molecules with enhanced pharmacological activity. Studies have shown that such compounds can exhibit potent effects on various biological pathways, including inflammation, pain perception, and neurotransmitter modulation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has demonstrated that molecules with similar structural features can interact with neurotransmitter receptors, potentially leading to the development of new therapeutic agents. For instance, derivatives of (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine have been investigated for their ability to modulate serotonin and dopamine levels, which are crucial for maintaining cognitive function and emotional well-being.

The synthesis of (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine presents both challenges and opportunities for chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to produce this compound in scalable quantities, facilitating further research and development.

Recent studies have also explored the use of computational chemistry techniques to predict the biological activity of (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine. By leveraging molecular modeling and virtual screening platforms, researchers can identify potential lead compounds that exhibit desired pharmacological properties. This approach not only accelerates the drug discovery process but also reduces the need for extensive experimental trials.

The environmental impact of chemical synthesis is another critical consideration when evaluating compounds like (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. These initiatives align with global sustainability goals and ensure that chemical research remains ethical and environmentally responsible.

In conclusion, (3-Methanesulfonylphenyl)(4-methoxyphenyl)methanamine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it a valuable scaffold for developing new drugs targeting neurological disorders. As synthetic chemistry continues to evolve, it is expected that more efficient and sustainable methods will be developed for producing this compound, further enhancing its utility in medical applications.